Tridecane
Tridecane
Tridecane appears as an oily straw yellow clear liquid with a hydrocarbon odor. Flash point 190-196 °F. Specific gravity 0.76. Boiling point 456 °F. Repeated or prolonged skin contact may irritate or redden skin, progressing to dermatitis. Exposure to high concentrations of vapor may result in headache and stupor.
Tridecane is a straight chain alkane containing 13 carbon atoms. It forms a component of the essential oils isolated from plants such as Abelmoschus esculentus. It has a role as a plant metabolite and a volatile oil component.
Tridecane is a natural product found in Camellia sinensis, Aethus indicus, and other organisms with data available.
Tridecane is a straight chain alkane containing 13 carbon atoms. It forms a component of the essential oils isolated from plants such as Abelmoschus esculentus. It has a role as a plant metabolite and a volatile oil component.
Tridecane is a natural product found in Camellia sinensis, Aethus indicus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
629-50-5
VCID:
VC21262292
InChI:
InChI=1S/C13H28/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3-13H2,1-2H3
SMILES:
CCCCCCCCCCCCC
Molecular Formula:
C13H28
Molecular Weight:
184.36 g/mol
Tridecane
CAS No.: 629-50-5
Cat. No.: VC21262292
Molecular Formula: C13H28
Molecular Weight: 184.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tridecane appears as an oily straw yellow clear liquid with a hydrocarbon odor. Flash point 190-196 °F. Specific gravity 0.76. Boiling point 456 °F. Repeated or prolonged skin contact may irritate or redden skin, progressing to dermatitis. Exposure to high concentrations of vapor may result in headache and stupor. Tridecane is a straight chain alkane containing 13 carbon atoms. It forms a component of the essential oils isolated from plants such as Abelmoschus esculentus. It has a role as a plant metabolite and a volatile oil component. Tridecane is a natural product found in Camellia sinensis, Aethus indicus, and other organisms with data available. |
|---|---|
| CAS No. | 629-50-5 |
| Molecular Formula | C13H28 |
| Molecular Weight | 184.36 g/mol |
| IUPAC Name | tridecane |
| Standard InChI | InChI=1S/C13H28/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3-13H2,1-2H3 |
| Standard InChI Key | IIYFAKIEWZDVMP-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCC |
| Boiling Point | 455.7 °F at 760 mmHg (NTP, 1992) 235.4 °C 235.00 to 236.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless liquid An oily straw yellow clear liquid |
| Flash Point | 175 °F (USCG, 1999) 94 °C (201 °F) - closed cup |
| Melting Point | 22.1 °F (NTP, 1992) -5.35 °C -5.5 °C |
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